Cas no 1805931-72-9 (2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine)
2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine
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- Inchi: 1S/C8H7BrClF2N/c1-4-2-6(8(11)12)13-7(9)5(4)3-10/h2,8H,3H2,1H3
- InChI Key: PHMCROZJUWYFOW-UHFFFAOYSA-N
- SMILES: BrC1=C(CCl)C(C)=CC(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9
2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059265-1g |
2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine |
1805931-72-9 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine
Introduction to 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine (CAS No. 1805931-72-9)
2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine, identified by the CAS number 1805931-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of bromo, chloromethyl, and difluoromethyl substituents on the pyridine ring endows this molecule with unique chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The structural features of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine make it particularly interesting for medicinal chemists. The bromo group at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce complexity and diversity into molecular structures. The chloromethyl group at the 3-position serves as a versatile nucleophile, enabling the formation of carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. Additionally, the difluoromethyl group at the 6-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its biological activity.
In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine has been investigated as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anti-inflammatory properties. The compound’s ability to serve as a precursor for more complex scaffolds has made it a valuable tool in high-throughput screening campaigns aimed at identifying novel drug candidates.
One of the most compelling aspects of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the reactivity of its functional groups, researchers have been able to design molecules that selectively inhibit specific kinases. For example, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are often overactive in cancer cells. The introduction of fluorinated substituents has been particularly effective in enhancing metabolic stability and improving binding affinity to target proteins.
The synthesis of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of a pyridine precursor at the 2-position, followed by chlorination at the 3-position using reagents such as phosphorus oxychloride. The introduction of the difluoromethyl group can be achieved through halogen exchange reactions or direct fluorination methods. Each step in the synthesis is carefully optimized to ensure high yield and purity, as even minor impurities can significantly impact downstream applications.
From a computational chemistry perspective, 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how different substituents influence binding affinity and selectivity. For instance, computational analysis has revealed that the electron-withdrawing nature of the difluoromethyl group enhances interactions with positively charged residues in protein active sites, thereby improving binding kinetics. Such insights are invaluable for guiding medicinal chemists in designing next-generation inhibitors with improved pharmacological profiles.
The pharmaceutical industry has recognized the significance of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine as a building block for drug discovery programs. Its structural motifs have been incorporated into numerous lead compounds that have advanced into clinical trials. The compound’s ability to serve as a versatile intermediate allows for rapid diversification of molecular structures, enabling researchers to explore a wide range of biological activities. This flexibility has made it an indispensable tool in academic and industrial research labs alike.
In conclusion, 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine (CAS No. 1805931-72-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for synthesizing novel bioactive molecules targeting various therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for complex diseases.
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